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Compound of Interest

Compound Name: Isobutyl decanoate

Cat. No.: B1672221 Get Quote

High-Purity Isobutyl Decanoate: A Technical
Guide for Researchers
For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of high-purity isobutyl decanoate, its commercial suppliers,

physicochemical properties, and its potential applications in pharmaceutical research. The

information is intended to facilitate the procurement and effective utilization of this compound in

laboratory settings.

Introduction to Isobutyl Decanoate
Isobutyl decanoate (C14H28O2) is the ester formed from the condensation of decanoic acid

and isobutanol.[1] It is a lipophilic compound with potential applications in drug delivery

systems as an oily vehicle for parenteral formulations, a lipid core in nanoparticulate systems,

or as a penetration enhancer in topical preparations.[2][3] Its properties make it a subject of

interest for formulating poorly water-soluble active pharmaceutical ingredients (APIs). One area

of research has identified isobutyl decanoate as a potential biomarker for esophageal

squamous cell carcinoma and lung cancer.[4]
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Commercial Suppliers of High-Purity Isobutyl
Decanoate
Sourcing high-purity isobutyl decanoate is critical for reproducible research outcomes. A

number of commercial suppliers provide this compound in various grades suitable for research

and development. Below is a summary of prominent suppliers and the typical purities offered.

Researchers are advised to request certificates of analysis (CoA) for lot-specific data.

Supplier Purity Specification Notes

BOC Sciences Inquiry required

A global supplier of research

chemicals and pharmaceutical

ingredients.[2]

Sigma-Aldrich Inquiry required

Offers "Isobutyl decanoate

AldrichCPR" for early

discovery research.

TCI America >98.0% (GC)
A supplier of specialty organic

chemicals.

MOLNOVA >98% (HPLC)
Provides biochemical reagents

for life science research.

MyBioSource 98%
Offers research-grade

biochemicals and reagents.

Penta International Inquiry required

A supplier of ingredients for

various industries, including

pharmaceuticals.

Fleurchem, Inc. Inquiry required

Manufacturer and supplier of

flavor and fragrance

ingredients, also serving the

pharmaceutical sector.

Synerzine, Inc. Inquiry required

A supplier of flavor and

fragrance ingredients with

applications in research.
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Physicochemical Properties of Isobutyl Decanoate
A thorough understanding of the physicochemical properties of isobutyl decanoate is

essential for formulation development. Key properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula C14H28O2

Molecular Weight 228.37 g/mol

CAS Number 30673-38-2

Appearance Colorless to pale yellow liquid

Density ~0.86 g/cm³

Boiling Point 265-268 °C at 760 mmHg

Flash Point 115 °C (239 °F)

Solubility
Insoluble in water; Soluble in

alcohol

Refractive Index 1.424 - 1.431 at 20 °C

logP (o/w) ~5.724 (estimated)

Experimental Protocols for Research Applications
While specific published protocols detailing the use of isobutyl decanoate in drug delivery are

limited, its physicochemical similarity to other fatty acid esters allows for the adaptation of

established methodologies. The following sections provide representative protocols for the

formulation of solid lipid nanoparticles (SLNs) and for conducting drug-excipient compatibility

studies.

Preparation of Solid Lipid Nanoparticles (SLNs) using
High-Pressure Homogenization
This protocol describes a common method for producing SLNs, where isobutyl decanoate can

be incorporated as a liquid lipid component to create nanostructured lipid carriers (NLCs), a
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modified version of SLNs.

Objective: To prepare a stable and homogenous SLN/NLC formulation containing a model

hydrophobic API with isobutyl decanoate as a liquid lipid.

Materials:

Solid Lipid (e.g., glyceryl monostearate, stearic acid)

Isobutyl Decanoate (Liquid Lipid)

Active Pharmaceutical Ingredient (API)

Surfactant (e.g., Polysorbate 80, soy phosphatidylcholine)

Co-surfactant (e.g., butanol)

Purified Water

Procedure:

Lipid Phase Preparation: Melt the solid lipid by heating it 5-10°C above its melting point.

Dissolve the API and isobutyl decanoate in the molten solid lipid. Stir the mixture

continuously until a clear, homogenous lipid phase is obtained.

Aqueous Phase Preparation: Dissolve the surfactant and co-surfactant in purified water.

Heat the aqueous phase to the same temperature as the lipid phase.

Pre-emulsion Formation: Add the hot lipid phase to the hot aqueous phase dropwise under

high-speed stirring (e.g., using a high-shear mixer) to form a coarse oil-in-water emulsion.

High-Pressure Homogenization: Subject the hot pre-emulsion to high-pressure

homogenization for several cycles (e.g., 3-5 cycles) at a pressure of 500-1500 bar.

Cooling and SLN/NLC Formation: Allow the resulting nanoemulsion to cool down to room

temperature while stirring. The lipid will recrystallize and form solid lipid nanoparticles (or

nanostructured lipid carriers).
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Characterization: Analyze the resulting dispersion for particle size, polydispersity index (PDI),

zeta potential, drug loading, and encapsulation efficiency using appropriate analytical

techniques.

Lipid Phase Preparation

Aqueous Phase Preparation

Homogenization Final StepsMelt Solid Lipid Dissolve API & Isobutyl Decanoate

Form Pre-emulsion
(High-Shear Mixing)

Dissolve Surfactant in Water

High-Pressure
Homogenization Cooling & NLC Formation Characterization

(Size, PDI, Zeta Potential)

Click to download full resolution via product page

Caption: Workflow for preparing isobutyl decanoate-based nanostructured lipid carriers.

Drug-Excipient Compatibility Study
This protocol outlines a general approach to assess the compatibility of an API with isobutyl
decanoate.

Objective: To evaluate the potential for physical and chemical interactions between an API and

isobutyl decanoate under accelerated stability conditions.

Materials:

Active Pharmaceutical Ingredient (API)

Isobutyl Decanoate

Vials (e.g., glass)

Oven for controlled temperature and humidity

Analytical instrumentation (e.g., HPLC, DSC)
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Procedure:

Sample Preparation: Prepare binary mixtures of the API and isobutyl decanoate, typically in

a 1:1 ratio by weight. A sample of the API alone and isobutyl decanoate alone should also

be prepared as controls.

Stress Conditions: Place the prepared samples in vials and store them under accelerated

stability conditions (e.g., 40°C/75% relative humidity) for a predetermined period (e.g., 2, 4

weeks). Some samples can be stored at refrigerated conditions as a baseline.

Analysis: At specified time points, analyze the samples for any physical changes (e.g., color,

appearance) and chemical degradation.

Chromatographic Analysis (e.g., HPLC): Quantify the amount of API remaining and detect

the formation of any degradation products.

Thermal Analysis (e.g., DSC): Assess changes in the thermal behavior of the API, such as

melting point depression or the appearance of new peaks, which can indicate an

interaction.

Data Interpretation: Compare the results from the stressed binary mixtures with those of the

individual components and the baseline samples to determine if any significant interactions

have occurred.
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Caption: Logical workflow for a drug-excipient compatibility study.

Conclusion
High-purity isobutyl decanoate is a readily available excipient with potential applications in

pharmaceutical research, particularly in the formulation of challenging APIs. This guide

provides a foundational resource for sourcing this compound and employing it in relevant

experimental contexts. Researchers are encouraged to obtain detailed specifications from

suppliers and adapt the provided general protocols to their specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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